Cas no 69653-21-0 ( )

• Product Name: &nbsp
• CAS No: 69653-21-0
• MF: C₁₉H₁₄O₃
• MW: 290.312665462494
• CID: 973942
• PubChem ID: 349633
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylbenzoyl)naphthalene-1-carboxylic acid
• DTXSID50325255
• 69653-21-0
• NSC-409467
• NSC409467
•  

• Inchi： 1S/C19H14O3/c1-12-5-4-7-14(11-12)18(20)16-10-9-13-6-2-3-8-15(13)17(16)19(21)22/h2-11H,1H3,(H,21,22)
• InChI Key： CMTYFXDRTIGSHG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)C1=CC=C2C=CC=CC2=C1C(=O)O

Computed Properties

• Exact Mass: 290.09432
• Monoisotopic Mass: 290.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37